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Compound of Interest

4-(2-Methoxy-2-oxoethyl)benzoic
Compound Name:

acid
CAS No.: 87524-66-1
Cat. No.: B2517059

Get Quote

Executive Summary

4-(2-Methoxy-2-oxoethyl)benzoic acid (CAS: 87524-66-1) is a bifunctional aromatic
intermediate characterized by the presence of two distinct carbonyl functionalities: a free
aromatic carboxylic acid and an aliphatic methyl ester.[1][2][3] This structural duality allows for
orthogonal functionalization, making the compound an invaluable scaffold in the synthesis of
peptidomimetics, antibody-drug conjugates (ADCs), and complex pharmaceutical
intermediates.

This guide analyzes the compound's physicochemical properties, outlines selective synthetic
protocols, and details its reactivity profile for researchers in drug discovery.

Chemical Identity & Structural Characterization[4][5]

The molecule consists of a benzene ring substituted at the para positions with a carboxylic acid
group and a methyl acetate moiety.
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Attribute Detail

IUPAC Name 4-(2-Methoxy-2-oxoethyl)benzoic acid

Synonyms Methyl 4-carboxypheny|acetate% 4- |
(Methoxycarbonylmethyl)benzoic acid

CAS Registry Number 87524-66-1

Molecular Formula C10H1004

Molecular Weight 194.19 g/mol

SMILES COC(=0)CC1=CC=C(C=C1)C(=0)0O

Structure HOOC—-Ph—CH2—COOCHS3

Spectroscopic Profile (Predicted)

e 'HNMR (DMSO-ds, 400 MHz):
o 0 12.90 (s, 1H, —COOH, broad exchangeable)
o 67.90 (d, J =8.2 Hz, 2H, Ar-Hortho to COOH)
o 07.40 (d,J=8.2 Hz, 2H, Ar-Hmeta to COOH)
o 83.80 (s, 2H, Ar—CH2—CO)
o & 3.60 (s, 3H, —OCH3)

e IR Spectrum: Distinct carbonyl stretches for the ester (~1735 cm~1) and the conjugated acid
(~1690 cm™1).

Synthetic Pathways

The synthesis of 4-(2-Methoxy-2-oxoethyl)benzoic acid relies on distinguishing the reactivity
between the aliphatic and aromatic carboxyl groups.

Method A: Selective Fischer Esterification (Preferred)
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The most robust route involves the selective esterification of 4-carboxyphenylacetic acid

(Homoterephthalic acid). The aliphatic carboxylic acid is less stabilized by resonance than the

aromatic benzoic acid, making the aliphatic carbonyl carbon more electrophilic and kinetically

faster to esterify under mild acidic conditions.

Precursor: 4-Carboxyphenylacetic acid.
Reagents: Methanol (1.05 eq), catalytic H2SOa or p-TsOH.

Conditions: Reflux in dichloromethane or ether (non-polar solvent favors the more reactive
aliphatic site over the aromatic site compared to neat methanol).

Mechanism: Kinetic control exploits the higher reactivity of the non-conjugated acetic acid
moiety.

Method B: Selective Hydrolysis

Starting from the diester (Dimethyl 1,4-phenylenediacetate), controlled hydrolysis can yield the

mono-acid.

Precursor: Dimethyl 1,4-phenylenediacetate.
Reagents: 1 equivalent of LIOH or NaOH.
Solvent: THF/Water (1:1).

Selectivity: The aliphatic ester is generally more susceptible to nucleophilic attack
(hydrolysis) than the electron-rich aromatic ester. However, this route requires strict
stoichiometric control to prevent over-hydrolysis to the diacid.

Synthesis Workflow Diagram
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4-Carboxyphenylacetic Acid
(Homoterephthalic Acid)

Dimethyl 1,4-phenylenediacetate

// Selective Esterification Controlled Hydrolysis\\
:l Excess MeOH / Heat (1 eq. LiOH, 0°C) \\ Excess Base / RT
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\
A A |
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Dimethyl ester (Over-esterification) 4-(2-Methoxy-2-oxoethyl)benzoic acid Diacid (Over-hydrolysis)

Click to download full resolution via product page

Caption: Kinetic control allows for the selective isolation of the mono-ester/mono-acid target
from either the diacid or diester precursor.

Reactivity Profile & Orthogonal Protection

The utility of 4-(2-Methoxy-2-oxoethyl)benzoic acid lies in its ability to undergo orthogonal
reactions.

Orthogonality of Carbonyls

e Aromatic Acid (-COOH): Can be activated (using EDC/NHS, HATU, or SOCIz2) to form
amides or esters without affecting the aliphatic methyl ester. This is crucial for attaching the
molecule to amines or resins in solid-phase synthesis.

 Aliphatic Ester (—COOMe): Stable to acidic activation conditions used for the aromatic acid. It
can be selectively hydrolyzed later using mild base (LiOH) or reduced to an alcohol (LiBH4)
or aldehyde (DIBAL-H) after the aromatic acid has been derivatized.

C-H Acidity (Benzylic Position)

The methylene group (—CH2-) is flanked by an aromatic ring and a carbonyl group, making
these protons significantly acidic (pKa ~20).

¢ Risk: Strong bases (e.g., NaH, LDA) can deprotonate this position, leading to condensation
side reactions or racemization if chiral centers were introduced nearby.
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o Opportunity: This acidity allows for alkylation at the alpha-position if modification of the linker
chain is desired.

Experimental Protocol: Selective Esterification

Objective: Synthesis of 4-(2-Methoxy-2-oxoethyl)benzoic acid from 4-carboxyphenylacetic
acid.

e Preparation: Dissolve 4-carboxyphenylacetic acid (10.0 mmol) in anhydrous
Dichloromethane (DCM) (50 mL).

o Addition: Add Methanol (12.0 mmol, 1.2 eq) and a catalytic amount of p-Toluenesulfonic acid
(p-TsOH) (0.5 mmaol).

o Note: Limiting methanol and using a non-polar solvent like DCM slows down the reaction,
enhancing selectivity for the faster-reacting aliphatic acid.

¢ Reaction: Reflux the mixture under nitrogen for 4—6 hours. Monitor by TLC (System:
Hexane/EtOAc with 1% Acetic Acid).

e Workup:
o Cool to room temperature.
o Wash with water (2 x 20 mL) to remove unreacted methanol and catalyst.

o Extract the organic layer with saturated NaHCOs solution. Caution: The product (acid) and
starting material (diacid) will both extract into the aqueous base.

o Acidify the aqueous extract carefully to pH ~4. The mono-ester typically precipitates out or
can be extracted back into EtOAc, while the more polar diacid may remain in the aqueous
phase or precipitate at a lower pH.

 Purification: Recrystallize from EtOAc/Hexane to yield the white solid.

Applications in Drug Discovery
Linker Chemistry (PROTACs & ADCs)
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This molecule serves as a "short" rigid linker. The aromatic ring provides structural rigidity,
while the methylene unit imparts a degree of rotational freedom, allowing connected ligands to
orient correctly in binding pockets.

Peptidomimetics

The structure mimics the side chain of phenylalanine but with an extended carboxylate
terminus. It is used to introduce p-substituted phenylalanine analogs into peptide chains, often
to probe the depth of hydrophobic pockets in receptor binding sites.

Solid-Phase Synthesis

The free acid allows for loading onto resins (e.g., Wang resin or Rink Amide resin), leaving the
methyl ester exposed for subsequent solution-phase modification or on-resin hydrolysis and
extension.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. jk-sci.com [jk-sci.com]

2. 87524-66-1|4-(2-Methoxy-2-oxoethyl)benzoic acid|BLD Pharm [bldpharm.com]

3. 4-(2-Methoxy-2-oxoethyl)benzoic acid | 87524-66-1 [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide: 4-(2-Methoxy-2-oxoethyl)benzoic
Acid[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2517059/docs#technical-guide-4-2-methoxy-2-
oxoethyl-benzoic-acid-1]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b2517059/docs?utm_src=pdf-body#technical-guide-4-2-methoxy-2-oxoethyl-benzoic-acid-1
https://pubchem.ncbi.nlm.nih.gov/compound/13816144
https://www.benchchem.com/product/b2517059?utm_src=pdf-custom-synthesis#bc-rfq
https://www.jk-sci.com/collections/benzoic-acids/products/ts246cs-0105464
https://www.bldpharm.com/products/87524-66-1.html
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f5812?context=bbe
https://www.benchchem.com/product/b2517059/docs#technical-guide-4-2-methoxy-2-oxoethyl-benzoic-acid-1
https://www.benchchem.com/product/b2517059/docs#technical-guide-4-2-methoxy-2-oxoethyl-benzoic-acid-1
https://www.benchchem.com/product/b2517059/docs#technical-guide-4-2-methoxy-2-oxoethyl-benzoic-acid-1
https://www.benchchem.com/product/b2517059/docs#technical-guide-4-2-methoxy-2-oxoethyl-benzoic-acid-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2517059?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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